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Compound of Interest

Compound Name: Inavolisib

Cat. No.: B607613

For researchers, scientists, and drug development professionals, the proper disposal of
investigational compounds like inavolisib is a critical component of laboratory safety and
environmental responsibility. Adherence to established protocols not only ensures a safe
working environment but also maintains regulatory compliance. This guide provides essential
information and step-by-step procedures for the appropriate disposal of inavolisib.

Inavolisib is an investigational, potent, and selective PI3Ka inhibitor.[1][2] Due to its cytotoxic
potential and environmental hazards, specific handling and disposal procedures are required.
One Safety Data Sheet (SDS) classifies inavolisib as toxic if swallowed, harmful in contact
with skin, fatal if inhaled, and very toxic to aquatic life with long-lasting effects.[3]

Hazard Classification and Safety Precautions

Understanding the hazard profile of inavolisib is the first step in ensuring its safe handling and
disposal.
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Hazard ] Precautionary
o GHS Code Signal Word
Classification Statement
o H301: Toxic if
Acute toxicity, oral Category 3 Danger
swallowed

H312: Harmful in

Acute toxicity, dermal Category 4 Warning ) )
contact with skin

Acute toxicity,

) ) Category 1, 2 Danger H330: Fatal if inhaled
inhalation

Hazardous to the H410: Very toxic to
aguatic environment, Category 1 Warning aquatic life with long
long-term hazard lasting effects

Data sourced from MedChemExpress Safety Data Sheet.[3]

It is crucial to note that another supplier's SDS does not classify the substance according to the
Globally Harmonized System (GHS).[4] In such cases of conflicting information, it is best
practice to adhere to the more stringent safety precautions.

Personal Protective Equipment (PPE) is mandatory when handling inavolisib. This includes,
but is not limited to:

Safety goggles with side-shields

Double chemotherapy gloves

A lab coat or protective suit

Use of a certified chemical fume hood or other appropriate exhaust ventilation is essential to
avoid dust and aerosol formation.[3]

Step-by-Step Disposal Procedure

The primary directive for the disposal of inavolisib is to act in accordance with local, state, and
federal regulations.[3] The following steps provide a general framework that should be adapted
to meet institutional and regional requirements.
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e Segregation of Waste:

o All materials that have come into contact with inavolisib, including unused product,
contaminated labware (e.g., vials, pipette tips, plates), and contaminated PPE, must be
segregated from regular laboratory trash.

o Do not mix inavolisib waste with other chemical waste streams unless specifically
permitted by your institution's Environmental Health and Safety (EHS) department.[5]

o Waste Containment:

o Solid Waste: Place all solid waste contaminated with inavolisib into a designated, leak-
proof, and clearly labeled hazardous waste container.[5] The container should be marked
with "Hazardous Waste," the name "Inavolisib,” and the appropriate hazard pictograms.

o Liquid Waste: Collect all liquid waste containing inavolisib in a dedicated, sealed, and
shatter-resistant container. This container must also be clearly labeled as hazardous
waste with the chemical name and hazard symbols.

o Sharps: Syringes and needles used for handling inavolisib solutions must be disposed of
in a designated sharps container for chemotherapy or hazardous chemical waste.[5] Do
not dispose of these in standard biohazard sharps containers.

o Decontamination:

o Decontaminate work surfaces and equipment by scrubbing with a suitable solvent, such
as alcohol, followed by a thorough cleaning with soap and water.[3] All materials used for
decontamination (e.g., wipes, absorbent pads) must be disposed of as hazardous waste.

o Storage Pending Disposal:

o Store sealed hazardous waste containers in a designated, secure, and well-ventilated
area away from incompatible materials. This area should be clearly marked as a
hazardous waste accumulation site.

e Final Disposal:
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o The ultimate disposal of inavolisib waste must be handled by a licensed hazardous waste
management company. Contact your institution's EHS department to arrange for pickup
and disposal.[6]

o Incineration at a permitted facility is the generally accepted method for the destruction of
cytotoxic and investigational drug waste.[6]

o Crucially, do not dispose of inavolisib down the drain or in regular trash.[4] This is to
prevent contamination of water systems and harm to aquatic life.[3]

Experimental Workflow for Inavolisib Disposal

The following diagram illustrates the logical flow for the proper management and disposal of
inavolisib waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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